Cas no 1206987-79-2 (1-(3-cyanoquinolin-4-yl)-N-(3,4-dimethoxyphenyl)piperidine-4-carboxamide)

• Product Name: 1-(3-cyanoquinolin-4-yl)-N-(3,4-dimethoxyphenyl)piperidine-4-carboxamide
• CAS No: 1206987-79-2
• MF: C₂₄H₂₄N₄O₃
• MW: 416.472365379334
• CID: 5392597
• Update Time: 2025-10-30

1-(3-cyanoquinolin-4-yl)-N-(3,4-dimethoxyphenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyanoquinolin-4-yl)-N-(3,4-dimethoxyphenyl)piperidine-4-carboxamide

• Inchi： 1S/C24H24N4O3/c1-30-21-8-7-18(13-22(21)31-2)27-24(29)16-9-11-28(12-10-16)23-17(14-25)15-26-20-6-4-3-5-19(20)23/h3-8,13,15-16H,9-12H2,1-2H3,(H,27,29)
• InChI Key： ATAQHFHOSJJBMH-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=CC=3)CCC(C(NC2=CC=C(OC)C(OC)=C2)=O)CC1

Additional information on 1-(3-cyanoquinolin-4-yl)-N-(3,4-dimethoxyphenyl)piperidine-4-carboxamide

1-(3-Cyanoquinolin-4-yl)-N-(3,4-Dimethoxyphenyl)Piperidine-4-Carboxamide: A Comprehensive Overview

CAS No. 1206987-79-2, commonly referred to as 1-(3-cyanoquinolin-4-yl)-N-(3,4-dimethoxyphenyl)piperidine-4-carboxamide, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic applications, particularly in the realm of cancer treatment and neurodegenerative diseases.

The molecular structure of 1-(3-cyanoquinolin-4-yl)-N-(3,4-dimethoxyphenyl)piperidine-4-carboxamide is characterized by a piperidine ring fused with a quinoline moiety and a dimethoxyphenyl group. The presence of the cyano group at the quinoline position introduces electronic effects that enhance the compound's stability and bioavailability. Additionally, the dimethoxy substitution on the phenyl ring contributes to increased lipophilicity, which is crucial for drug delivery across biological membranes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. Researchers have optimized reaction conditions to achieve high yields and purity, making this compound more accessible for preclinical studies. The synthesis methodology has been published in several high-impact journals, underscoring its importance in the scientific community.

In terms of pharmacological activity, 1-(3-cyanoquinolin-4-yl)-N-(3,4-dimethoxyphenyl)piperidine-4-carboxamide has demonstrated potent inhibitory effects against several key enzymes involved in cancer progression. For instance, studies conducted at leading research institutions have shown that this compound effectively inhibits cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This inhibition leads to apoptosis in cancer cells while sparing normal cells, making it a promising candidate for anti-cancer therapy.

Beyond its enzymatic activity, this compound has also shown potential in modulating neuroprotective pathways. Preclinical models have indicated that it may alleviate symptoms associated with Alzheimer's disease by reducing amyloid-beta plaques and tau protein phosphorylation. These findings suggest that CAS No. 1206987-79-2 could be a versatile agent with applications across multiple therapeutic areas.

The structural versatility of 1-(3-cyanoquinolin-4-yl)-N-(3,4-dimethoxyphenyl)piperidine-4-carboxamide allows for further chemical modifications to enhance its efficacy and reduce potential side effects. Ongoing research is focused on optimizing its pharmacokinetic properties, such as improving solubility and reducing clearance rates. These efforts aim to translate this promising compound into a clinically viable drug.

In conclusion, CAS No. 1206987-79-2, or 1-(3-cyanoquinolin-4-yl)-N-(3,4-dimethoxyphenyl)piperidine-4-carboxamide, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with robust pharmacological activity, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to unfold, this compound holds immense potential for addressing unmet medical needs in oncology and neurology.